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Compound of Interest

Compound Name: Triiodosilane

Cat. No.: B3047058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triiodosilane (SiHI₃), a versatile and reactive iodosilane, has garnered significant interest for

its applications ranging from semiconductor manufacturing to specialized organic synthesis.

This technical guide provides an in-depth review of the core chemistry of triiodosilane,

including its synthesis, physical and chemical properties, and key reactions. Detailed

experimental protocols, quantitative data, and visual diagrams of reaction pathways are

presented to facilitate its practical application in research and development.

Core Properties of Triiodosilane
Triiodosilane is a colorless liquid that is sensitive to moisture. Its fundamental physical and

chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula HI₃Si

Molecular Weight 409.81 g/mol

CAS Number 13465-72-0

Boiling Point 216.9 °C at 760 mmHg

Appearance Colorless liquid

¹H NMR (C₆D₆) δ = 3.91 ppm (s, J = 327.5 Hz)

²⁹Si{¹H} NMR (C₆D₆) δ = -170.31 ppm

Triiodosilane is classified as a flammable liquid and vapor. It reacts with water to release

flammable gases and causes severe skin burns and eye damage. Appropriate safety

precautions, including handling under an inert atmosphere, are essential.

Synthesis of Triiodosilane
A common and efficient method for the synthesis of triiodosilane involves the halide exchange

reaction of trichlorosilane with lithium iodide, often catalyzed by a tertiary amine.

Synthesis of Triiodosilane from Trichlorosilane
The synthesis of triiodosilane can be achieved by reacting trichlorosilane with lithium iodide

powder in the presence of a tertiary amine catalyst, such as N,N,N',N'-

tetraethylethylenediamine (TEEDA). The reaction proceeds at ambient temperature in an

aprotic solvent like dichloromethane.
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Caption: Synthesis of Triiodosilane from Trichlorosilane.

The following protocol is adapted from patent literature and provides a representative

procedure for the synthesis of triiodosilane:

Reaction Setup: An oven-dried 250 mL single-neck round-bottom flask, equipped with a

magnetic stirrer and a gas inlet, is placed under an inert atmosphere (e.g., nitrogen or

argon).

Charging of Reagents: To the flask are added lithium iodide powder (e.g., 44.4 g, 332 mmol)

and an anhydrous aprotic solvent such as dichloromethane or toluene (e.g., 50 mL) to form a

slurry.

Addition of Trichlorosilane: Trichlorosilane (e.g., 10.00 g, 73.8 mmol) is added to the slurry,

resulting in a color change of the solution.

Addition of Catalyst: A tertiary amine catalyst, for instance, N,N,N',N'-

tetraethylethylenediamine (TEEDA) (e.g., 0.635 g, 3.69 mmol), is added to the reaction

mixture.

Reaction: The flask is sealed and the mixture is stirred at ambient temperature. The reaction

progress can be monitored by ¹H NMR spectroscopy. The reaction is typically complete

within 78 to 96 hours.
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Workup and Purification: Upon completion, the solid byproducts are removed by filtration.

The resulting filtrate, containing the crude triiodosilane, is then purified by distillation to yield

the final product. A yield of approximately 75.8% has been reported for this process.

Chemical Reactivity and Applications in Organic
Synthesis
While the primary industrial application of triiodosilane is in the fabrication of semiconductors,

its reactivity makes it a valuable reagent in specialized organic synthesis. Its chemistry is often

analogous to that of the more commonly studied diiodosilane, involving reductive processes

and the formation of silicon-iodine bonds.

Reductive Deoxygenation of Alcohols and Sulfoxides
Hydrosilanes, in general, are effective reducing agents. While specific studies on triiodosilane
are limited, the reactivity of related silanes suggests its potential for the deoxygenation of

alcohols and sulfoxides. The mechanism typically involves the activation of the oxygen-

containing functional group, followed by hydride transfer from the silane.

Cleavage of Ethers
Iodosilanes are known for their ability to cleave ether linkages. This reaction is particularly

useful for the deprotection of ether-protected alcohols, a common transformation in multi-step

organic synthesis. The reaction likely proceeds via the formation of a silyloxonium ion

intermediate, followed by nucleophilic attack of the iodide ion.

Synthesis of Acyl Iodides
Triiodosilane is a potential reagent for the conversion of carboxylic acids and their derivatives

into highly reactive acyl iodides. This transformation is valuable in organic synthesis as acyl

iodides can be used to form esters, amides, and other carbonyl compounds under mild

conditions.

Potential Applications in Drug Development
The functional group transformations facilitated by triiodosilane and related iodosilanes, such

as reductive iodination and the synthesis of acyl iodides, are highly relevant to drug discovery
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and development. These reactions can be employed in the synthesis of complex molecular

scaffolds and the late-stage functionalization of drug candidates. However, specific examples of

the use of triiodosilane in the synthesis of pharmaceutical agents are not yet widely reported

in the literature, representing an area for future research and application.

Conclusion
Triiodosilane is a reactive and versatile chemical with established applications in materials

science and significant potential in organic synthesis. The detailed synthetic protocol and an

understanding of its core reactivity presented in this guide are intended to facilitate its broader

use in research and development, including the exploration of its applications in the synthesis

of novel therapeutic agents. As with all reactive silanes, appropriate safety measures are

paramount when handling triiodosilane.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemistry of
Triiodosilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047058#literature-review-of-triiodosilane-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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